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Compound of Interest

Compound Name:

3-(2,8,9-Trioxa-5-aza-1-

silabicyclo[3.3.3]undecane-1-yl)-1-

propanamine

Cat. No.: B096939 Get Quote

Introduction
3-Aminopropylsilatrane is an organosilicon compound belonging to the silatrane family,

characterized by a unique cage-like molecular structure with a pentacoordinated silicon atom.

This structure imparts remarkable chemical and biological properties, making it a compound of

significant interest in materials science, medicinal chemistry, and drug development. This guide

provides a comprehensive overview of its core characteristics, synthesis protocols for its

derivatives, and its applications, tailored for researchers and professionals in the scientific

community.

Core Molecular Data
The fundamental molecular and physical properties of 3-aminopropylsilatrane are summarized

in the table below, providing a quick reference for its key quantitative data.
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Property Value

Molecular Formula C9H20N2O3Si[1][2][3]

Molecular Weight 232.35 g/mol [1][2]

CAS Number 17869-27-1[2]

Appearance White crystalline solid

Solubility Soluble in polar organic solvents

Synthesis of 3-Aminopropylsilatrane Derivatives:
Aza-Michael Addition
A versatile method for the functionalization of 3-aminopropylsilatrane is the aza-Michael

reaction. This reaction involves the addition of the primary amine group of 3-

aminopropylsilatrane to an electron-deficient alkene, such as an acrylate or acrylonitrile. This

process allows for the straightforward introduction of various functional groups, enabling the

synthesis of a diverse library of derivatives with tailored properties.

Experimental Protocol: General Procedure for the
Synthesis of Silatrane Derivatives
The following protocol outlines a general method for the synthesis of 3-aminopropylsilatrane

derivatives via the aza-Michael reaction.

Materials:

3-Aminopropylsilatrane

Electron-deficient alkene (e.g., acrylonitrile, methyl acrylate)

Methanol (or other suitable solvent)

Inert gas (e.g., Nitrogen)

Standard laboratory glassware and stirring apparatus
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Procedure:

In a round-bottom flask, dissolve 1 mmol of 3-aminopropylsilatrane in 10 mL of methanol.

Add the desired molar equivalent of the electron-deficient alkene (e.g., 1 mmol for mono-

adduct, 2 mmol for di-adduct).

Stir the reaction mixture at 50°C under an inert atmosphere for 2-4 hours.

After the reaction is complete, remove the solvent under reduced pressure.

Wash the resulting residue multiple times with diethyl ether to remove any unreacted starting

materials.

Dry the product to obtain the functionalized silatrane derivative.

If necessary, the product can be further purified by recrystallization from a suitable solvent

system, such as chloroform/hexane.

Logical Workflow for Derivative Synthesis
The synthesis of functionalized silatranes from 3-aminopropylsilatrane can be visualized as a

straightforward workflow. The following diagram illustrates the key steps in the aza-Michael

addition reaction.
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Caption: Aza-Michael reaction workflow for the synthesis of 3-aminopropylsilatrane derivatives.
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Applications in Drug Development and Materials
Science
The unique properties of 3-aminopropylsilatrane and its derivatives have led to their exploration

in various applications, particularly in the fields of drug development and materials science. The

ability to functionalize the primary amine group allows for its use as a versatile linker and

building block.

Role as a Molecular Linker
3-Aminopropylsilatrane can be employed as a linker to conjugate bioactive molecules to

surfaces or nanoparticles. This is particularly relevant in the development of targeted drug

delivery systems and diagnostic agents. The silatrane cage provides stability, while the

propylamino group offers a reactive handle for further chemical modifications.

The general workflow for utilizing 3-aminopropylsilatrane as a linker is depicted in the following

diagram.
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Caption: Workflow for surface/nanoparticle functionalization using 3-aminopropylsilatrane as a

linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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